tert-Butyl (3-amino-4-fluorophenyl)carbamate CAS number
tert-Butyl (3-amino-4-fluorophenyl)carbamate CAS number
An In-depth Technical Guide on tert-Butyl (3-amino-4-fluorophenyl)carbamate
CAS Number: 361548-95-0[1]
Introduction
tert-Butyl (3-amino-4-fluorophenyl)carbamate is a fluorinated aromatic amine derivative featuring a tert-butoxycarbonyl (Boc) protecting group. This compound serves as a crucial building block and intermediate in organic synthesis, particularly within the field of medicinal chemistry. Its structural arrangement, combining a fluorinated phenylenediamine core with a selectively protected amine, makes it a valuable precursor for the synthesis of complex heterocyclic molecules and active pharmaceutical ingredients (APIs).
Notably, this carbamate is a key intermediate in the synthesis of third-generation Epidermal Growth Factor Receptor (EGFR) tyrosine kinase inhibitors (TKIs), such as Osimertinib (AZD9291).[2][3] Osimertinib is a targeted therapy for non-small cell lung cancer (NSCLC) with specific EGFR mutations. The presence of the fluorine atom and the strategically placed amino groups in tert-Butyl (3-amino-4-fluorophenyl)carbamate are critical for its utility in constructing the core structures of such targeted therapeutic agents. This guide provides a comprehensive overview of its chemical properties, a logical synthetic approach, its application in drug development, and relevant safety information.
Physicochemical and Computed Properties
The following table summarizes the key quantitative data for tert-Butyl (3-amino-4-fluorophenyl)carbamate. It is important to note that some physical properties are estimated values from computational models, as experimental data is not consistently available in the cited literature.
| Property | Value | Source |
| CAS Number | 361548-95-0 | [1] |
| Molecular Formula | C₁₁H₁₅FN₂O₂ | [1] |
| Molecular Weight | 226.25 g/mol | [1] |
| Physical Form | Solid | |
| Boiling Point | 280.5 ± 30.0 °C at 760 mmHg (Estimated) | [4] |
| Density | 1.2 ± 0.1 g/cm³ (Estimated) | [4] |
| XLogP3 | 1.9 | [5] |
| Hydrogen Bond Donor Count | 2 | [5] |
| Hydrogen Bond Acceptor Count | 3 | [5] |
| Topological Polar Surface Area | 64.4 Ų | [5] |
| Exact Mass | 226.11175589 Da | [5] |
Synthesis and Experimental Protocols
Caption: A proposed synthetic workflow for tert-Butyl (3-amino-4-fluorophenyl)carbamate.
Detailed Methodologies for Proposed Synthesis:
Step 1: Synthesis of 2-Fluoro-5-nitroaniline from 4-Fluoro-1-nitrobenzene
This initial step would likely involve a nitration followed by a partial reduction or a nucleophilic aromatic substitution to introduce the amino group. A more direct and common starting material for this synthesis, however, would be commercially available 2-fluoro-5-nitroaniline.
Step 2: Boc Protection to form tert-Butyl (4-fluoro-3-nitrophenyl)carbamate
This step involves the selective protection of the amino group with a tert-butoxycarbonyl (Boc) group.
-
Materials: 2-Fluoro-5-nitroaniline, Di-tert-butyl dicarbonate ((Boc)₂O), a suitable base such as triethylamine (TEA) or 4-dimethylaminopyridine (DMAP), and an appropriate solvent like dichloromethane (DCM) or tetrahydrofuran (THF).
-
Protocol:
-
Dissolve 2-fluoro-5-nitroaniline in the chosen solvent in a round-bottom flask.
-
Add the base (e.g., 1.5 equivalents of TEA and a catalytic amount of DMAP).
-
Cool the mixture in an ice bath to 0-5 °C.
-
Slowly add a solution of (Boc)₂O (approximately 1.1 equivalents) in the same solvent to the reaction mixture.
-
Allow the reaction to warm to room temperature and stir for 12-18 hours.
-
Monitor the reaction progress using thin-layer chromatography (TLC).
-
Upon completion, quench the reaction with water and extract the product with an organic solvent.
-
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
-
Purify the resulting crude product by column chromatography on silica gel.
-
Step 3: Reduction of the Nitro Group to yield tert-Butyl (3-amino-4-fluorophenyl)carbamate
The final step is the reduction of the nitro group to an amine.
-
Materials: tert-Butyl (4-fluoro-3-nitrophenyl)carbamate, a reducing agent system such as Palladium on carbon (Pd/C) with hydrogen gas, or iron powder (Fe) with ammonium chloride (NH₄Cl), and a solvent like ethanol or methanol.
-
Protocol (using Fe/NH₄Cl):
-
Suspend tert-butyl (4-fluoro-3-nitrophenyl)carbamate in a mixture of ethanol and water.
-
Add iron powder and ammonium chloride to the suspension.
-
Heat the mixture to reflux (approximately 80 °C) and stir vigorously for 2-4 hours.
-
Monitor the reaction by TLC until the starting material is consumed.
-
Once complete, cool the reaction mixture and filter it through a pad of celite to remove the iron salts.
-
Concentrate the filtrate under reduced pressure to remove the ethanol.
-
Extract the aqueous residue with an organic solvent like ethyl acetate.
-
Dry the combined organic extracts over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the final product, tert-Butyl (3-amino-4-fluorophenyl)carbamate.
-
Application in Drug Discovery: Intermediate for Osimertinib
The primary application for this compound in drug development is as a key building block for Osimertinib. Osimertinib is a third-generation EGFR inhibitor designed to overcome resistance to earlier treatments in NSCLC.
The EGFR Signaling Pathway and Mechanism of Action of Osimertinib
The Epidermal Growth Factor Receptor (EGFR) is a receptor tyrosine kinase that, upon activation by ligands like EGF, triggers downstream signaling cascades that are crucial for cell growth, proliferation, and survival.[6] In many NSCLC cases, mutations in the EGFR gene lead to its constant activation, driving tumor growth.[6] Two major signaling pathways are constitutively activated:
-
RAS/RAF/MEK/ERK (MAPK) Pathway: Primarily drives cell proliferation.[6]
-
PI3K/AKT/mTOR Pathway: Promotes cell survival, growth, and metabolism.[6]
First and second-generation EGFR inhibitors are effective against common sensitizing mutations (e.g., Exon 19 deletions, L858R). However, patients often develop resistance, most commonly through the acquisition of a T790M mutation in the EGFR kinase domain.[7]
Osimertinib was specifically designed to target both the initial sensitizing mutations and the T790M resistance mutation.[7][8] It forms an irreversible covalent bond with a cysteine residue (C797) in the ATP-binding site of the mutant EGFR, which blocks its kinase activity.[7][9] This inhibition is highly selective for mutant forms of EGFR over the wild-type receptor, which reduces toxicity. By blocking EGFR phosphorylation, Osimertinib effectively shuts down the downstream MAPK and PI3K/AKT signaling pathways, leading to the inhibition of cancer cell proliferation and induction of apoptosis.[9][10]
Caption: EGFR signaling pathway and the inhibitory mechanism of Osimertinib.
Safety and Handling
tert-Butyl (3-amino-4-fluorophenyl)carbamate is classified with the following hazards:
-
Signal Word: Warning
-
Hazard Statements:
-
H302: Harmful if swallowed.
-
H315: Causes skin irritation.
-
H319: Causes serious eye irritation.
-
H335: May cause respiratory irritation.
-
-
Precautionary Statements:
-
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
-
P280: Wear protective gloves/protective clothing/eye protection/face protection.
-
P302+P352: IF ON SKIN: Wash with plenty of soap and water.
-
P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
-
Standard laboratory safety protocols should be followed when handling this compound. This includes using a fume hood, wearing appropriate personal protective equipment (PPE), and avoiding inhalation, ingestion, or contact with skin and eyes. Store in a cool, dry, well-ventilated area, protected from light.
References
- 1. scbt.com [scbt.com]
- 2. Synthesis of tert-butyl 5-amino-4 - ((2- (dimethylamino) ethyl) (methyl) amino) -2- methoxyphenyl) Carbamate | Atlantis Press [atlantis-press.com]
- 3. researchgate.net [researchgate.net]
- 4. biosynce.com [biosynce.com]
- 5. tert-Butyl (4-amino-3-fluorophenyl)carbamate | C11H15FN2O2 | CID 79019760 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. benchchem.com [benchchem.com]
- 7. Osimertinib in the treatment of non-small-cell lung cancer: design, development and place in therapy - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Mechanism of Action – TAGRISSO® (osimertinib) [tagrissohcp.com]
- 9. What is the mechanism of Osimertinib mesylate? [synapse.patsnap.com]
- 10. What is the mechanism of action of Osimertinib mesylate? [synapse.patsnap.com]
